Cas no 24404-50-0 (Epipinoresinol)

Epipinoresinol Properties

Names and Identifiers

• Phenol,4,4'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
• Epipinoresinol
• (+)-Epipinoresinol
• 1H,3H-Furo[3,4-c]furan,phenol deriv.
• epi-Pinoresinol
• Epipinoresinol(6CI,7CI)
• Phenol, 4,4'-(3ab,4,6,6ab-tetrahydro-1H,3H-furo[3,4-c]furan-1a,4b-diyl)bis[2-methoxy- (8CI)
• Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, [1S-(1a,3aa,4b,6aa)]-
• 4,4'-[(1R,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxyphenol]
• Pinoresinol
• 6YKG9JJC1S
• 4-[(3R,3aR,6S,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
• Q63408653
• (+)-epi-pinoresinol
• MLS002473314
• HMS2196C10
• ZAA40450
• BDBM50379794
• SMR001397395
• 4,4'-(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
• 4-[(3R,3aR,6S,6aR)-6-(4-hydroxy-3-methoxy-phenyl)-1,
• CHEMBL487611
• CS-0132764
• HY-N7534
• PHENOL, 4,4'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-
• SCHEMBL10019016
• 4,4'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXYPHENOL)
• FS-7643
• 4-[(3R,3aR,6S,6aR)-6-(4-hydroxy-3-methoxy-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxy-phenol
• CHEBI:132821
• HGXBRUKMWQGOIE-WZBLMQSHSA-N
• UNII-6YKG9JJC1S
• PHENOL, 4,4'-(3A.BETA.,4,6,6A.BETA.-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1.ALPHA.,4.BETA.-DIYL)BIS(2-METHOXY-
• AKOS040760382
• PHENOL, 4,4'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-, (1S-(1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.))-
• 24404-50-0
• epipinoresinol
• (-)-pinoresinol
• (+)-Pinoresinol
• pinoresinol
• 4,4'-(1S,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
• 4,4'-(1R,3aS,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
• (+)-pinoresinol
• Pinoresinol; (+)-form
• (-)-Pinoresinol
• 4-[(1R,3aR,4S,6aR)-4-(4-hydroxy-3-methoxyphenyl)-hexahydrofuro[3,4-c]furan-1-yl]-2-methoxyphenol
• PHENOL, 4,4'-(3ABETA,4,6,6ABETA-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1ALPHA,4BETA-DIYL)BIS(2-METHOXY-
• PHENOL, 4,4'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-, (1S-(1ALPHA,3AALPHA,4BETA,6AALPHA))-
• 4,4'-(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diylbis(2-methoxyphenol)
• DA-68968
• +Expand

• InChIKey： HGXBRUKMWQGOIE-WZBLMQSHSA-N
• Inchi： 1S/C20H22O6/c1-23-17-7-11(3-5-15(17)21)19-13-9-26-20(14(13)10-25-19)12-4-6-16(22)18(8-12)24-2/h3-8,13-14,19-22H,9-10H2,1-2H3/t13-,14-,19-,20+/m0/s1
• SMILES： O1C([H])([H])[C@]2([H])[C@@]([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[C@]2([H])[C@]1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 358.14163842 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 358.14163842 g/mol
• Heavy Atom Count: 26
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4
• Molecular Weight: 358.4

Experimental Properties

• Boiling Point: 556.5±50.0 °C at 760 mmHg
• Melting Point: 138-139 ºC (ethanol )
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 290.4±30.1 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),